Cas no 1028332-16-2 (NA)

• Product Name: NA
• CAS No: 1028332-16-2
• MF: C₁₄H₂₀BClO₄
• MW: 298.570203781128
• CID: 4559455
• Update Time: 2022-09-22

NA Chemical and Physical Properties

Names and Identifiers

• NA

• Inchi： 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)12-10(16)7-9(17-5)8-11(12)18-6/h7-8H,1-6H3
• InChI Key： NEYCGAWYGFTXHI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C(OC)C=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 298.114317g/mol
• Monoisotopic Mass: 298.114317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.57g/mol
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes